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Compound of Interest

Compound Name: Mirogabalin Besylate

Cat. No.: B609055

For researchers, scientists, and drug development professionals, the proper disposal of
Mirogabalin Besylate is a critical component of laboratory safety and regulatory compliance.
This document provides essential, step-by-step guidance for the safe and compliant disposal of
Mirogabalin Besylate, ensuring the protection of personnel and the environment.

Mirogabalin Besylate, a gabapentinoid currently approved for use in Japan and other regions
for treating neuropathic pain, is not classified as a hazardous waste by the U.S. Environmental
Protection Agency (EPA).[1] Furthermore, as of the latest information, Mirogabalin Besylate is
not approved by the U.S. Food and Drug Administration (FDA) and is therefore not a scheduled
controlled substance by the Drug Enforcement Administration (DEA) in the United States.[1][2]
[3] Consequently, in the U.S., it should be managed as a non-hazardous, non-controlled
pharmaceutical waste.

Disposal Plan: A Step-by-Step Guide

Adherence to the following procedural steps will ensure the safe and compliant disposal of
Mirogabalin Besylate from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Mirogabalin Besylate for disposal,
ensure appropriate PPE is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves
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Laboratory coat
. Waste Segregation:
Do not dispose of Mirogabalin Besylate down the drain or in regular trash.

Segregate Mirogabalin Besylate waste from other laboratory waste streams. This includes
pure compound, contaminated labware (e.qg., vials, pipette tips), and any solutions containing
the compound.

. Containment:

Place all Mirogabalin Besylate waste into a designated, leak-proof, and clearly labeled
waste container.

The container should be made of a material compatible with the chemical.

The label should clearly identify the contents as "Mirogabalin Besylate Waste" or "Non-
Hazardous Pharmaceutical Waste."

. Licensed Waste Disposal Vendor:

Arrange for the collection and disposal of the Mirogabalin Besylate waste through a
licensed and reputable pharmaceutical waste vendor.

These vendors are equipped to handle and dispose of chemical and pharmaceutical waste in
accordance with all federal, state, and local regulations.

The primary recommended method of disposal for non-hazardous pharmaceuticals is
incineration by a licensed facility to ensure complete destruction.

. Documentation:

Maintain accurate records of the disposal process, including the name of the waste vendor,
the date of collection, and the quantity of waste disposed of. This documentation is crucial for
regulatory compliance and internal safety audits.
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Quantitative Data Summary

While specific quantitative disposal limits for Mirogabalin Besylate are not defined due to its
non-hazardous classification, the following table summarizes key identification information.

Identifier Value

Chemical Name Mirogabalin Besylate
CAS Number 1138245-21-2
Molecular Formula C18H25N0O5S

EPA Hazardous Waste Status Not Listed

DEA Controlled Substance Status (U.S.) Not Scheduled

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Mirogabalin
Besylate in a laboratory environment.

Preparation Segregation & Containment Documentation

Click to download full resolution via product page

Mirogabalin Besylate Disposal Workflow

Disclaimer: This information is intended for guidance in a laboratory setting within the United
States. Regulations for pharmaceutical disposal can vary by location. Always consult your
institution's Environmental Health and Safety (EHS) department and adhere to all applicable
federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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